Cas no 2228473-87-6 (4-(2-aminocyclopropyl)-3-fluorophenol)

• Product Name: 4-(2-aminocyclopropyl)-3-fluorophenol
• CAS No: 2228473-87-6
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 6583527
• PubChem ID: 165659347
• Update Time: 2025-05-24

4-(2-aminocyclopropyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminocyclopropyl)-3-fluorophenol
• 2228473-87-6
• EN300-1870903

• Inchi： 1S/C9H10FNO/c10-8-3-5(12)1-2-6(8)7-4-9(7)11/h1-3,7,9,12H,4,11H2
• InChI Key： XBAQEOYAKQFJAI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1CC1N)O

Computed Properties

• Exact Mass: 167.074642105g/mol
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(2-aminocyclopropyl)-3-fluorophenol

Introduction to 4-(2-aminocyclopropyl)-3-fluorophenol (CAS No: 2228473-87-6)

4-(2-aminocyclopropyl)-3-fluorophenol, identified by the chemical compound code CAS No: 2228473-87-6, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural motif combining an aminocyclopropyl group with a fluorophenolic backbone, exhibits promising characteristics that make it a subject of intense research interest. The presence of both nitrogen and fluorine atoms in its structure imparts distinct electronic and steric properties, which are pivotal in modulating its biological activity.

The aminocyclopropyl moiety is particularly noteworthy due to its potential role in drug-receptor interactions. Cyclopropyl groups are known to enhance metabolic stability and binding affinity, while the amino group provides a site for further functionalization or hydrogen bonding. In contrast, the fluorophenol component introduces fluorine, an element widely recognized for its ability to improve pharmacokinetic profiles, including bioavailability and metabolic resistance. The combination of these structural elements in 4-(2-aminocyclopropyl)-3-fluorophenol suggests a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies indicate that 4-(2-aminocyclopropyl)-3-fluorophenol may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. The fluorine atom, in particular, has been shown to enhance binding affinity through halogen bonding, a non-covalent interaction that is increasingly recognized as a key factor in drug design.

In the realm of medicinal chemistry, the synthesis of derivatives of 4-(2-aminocyclopropyl)-3-fluorophenol has been explored as a strategy to optimize its pharmacological properties. By modifying the substituents on the cyclopropyl ring or the phenolic moiety, chemists aim to fine-tune its selectivity and efficacy. For instance, introduction of additional fluorine atoms or electron-withdrawing groups could further modulate its reactivity and target specificity. Such modifications are guided by high-throughput screening assays and structure-activity relationship (SAR) studies, which provide critical insights into the molecular determinants of biological activity.

The potential therapeutic applications of 4-(2-aminocyclopropyl)-3-fluorophenol are broad and multifaceted. Preliminary investigations have suggested its utility in addressing conditions such as bacterial infections, where its structural features may confer advantages over conventional antibiotics. Additionally, its interaction with inflammatory pathways has been explored, making it a candidate for developing anti-inflammatory agents. The compound's ability to cross biological membranes efficiently also enhances its appeal as a drug candidate.

From a synthetic perspective, 4-(2-aminocyclopropyl)-3-fluorophenol represents an interesting challenge due to its complex architecture. Modern synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline its preparation. These approaches not only improve yield but also enable scalable production, which is essential for advancing towards clinical development. The synthesis of such compounds often requires careful optimization to ensure regioselectivity and minimize byproduct formation.

The role of fluorine in medicinal chemistry cannot be overstated. Its incorporation into drug molecules has been linked to improved pharmacological profiles across multiple therapeutic areas. In the case of 4-(2-aminocyclopropyl)-3-fluorophenol, the fluorine atom at the 3-position of the phenol ring likely contributes to its stability under physiological conditions while enhancing interactions with biological targets. This underscores the importance of fluorine-containing compounds in modern drug discovery.

As research progresses, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial in unlocking the full potential of 4-(2-aminocyclopropyl)-3-fluorophenol. Integrating experimental data with computational predictions will facilitate the design of more effective derivatives and accelerate their translation into clinical applications. The compound's unique structural features offer a rich foundation for innovation, making it a promising candidate for future therapeutic interventions.

The development of novel pharmaceuticals relies heavily on understanding the intricate relationship between molecular structure and biological activity. 4-(2-aminocyclopropyl)-3-fluorophenol, with its distinctive combination of functional groups, exemplifies how structural diversity can lead to innovative drug candidates. Continued exploration into its properties and potential applications will undoubtedly contribute valuable insights to both academic research and industrial drug development.